![molecular formula C18H13F3N4O B2548403 N-([2,3'-bipyridin]-5-ylmethyl)-6-(trifluoromethyl)nicotinamide CAS No. 2034401-13-1](/img/structure/B2548403.png)
N-([2,3'-bipyridin]-5-ylmethyl)-6-(trifluoromethyl)nicotinamide
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Overview
Description
N-([2,3'-bipyridin]-5-ylmethyl)-6-(trifluoromethyl)nicotinamide, also known as NAMPT inhibitor, is a small molecule drug that has gained significant attention in the field of cancer research. It is a potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme that plays a crucial role in the biosynthesis of nicotinamide adenine dinucleotide (NAD+).
Scientific Research Applications
- Researchers explore derivatives of this compound as potential drug candidates, aiming to improve bioavailability and efficacy .
- Scientists investigate this compound for its potential as a fluorinated building block in drug synthesis .
- Researchers use them to introduce fluorine atoms into organic molecules, enabling the synthesis of novel materials and functionalized products .
Medicinal Chemistry and Drug Design
Fluorinated Pharmaceuticals
Organic Synthesis
Trifluoromethyl Ketones (TFMKs)
Mechanism of Action
Target of action
Compounds with similar structures, such as trifluoromethyl ketones, are valuable synthetic targets in pharmaceuticals .
Mode of action
Without specific information, it’s difficult to determine the exact mode of action of “N-([2,3’-bipyridin]-5-ylmethyl)-6-(trifluoromethyl)nicotinamide”. The trifluoromethyl group in the compound could potentially interact with biological targets in a unique way due to its electron-withdrawing nature .
Biochemical pathways
Compounds with trifluoromethyl groups have been found to play an important role in various biochemical processes .
Pharmacokinetics
The trifluoromethyl group could potentially affect the compound’s bioavailability and stability .
Result of action
Without specific information, it’s difficult to determine the exact molecular and cellular effects of “N-([2,3’-bipyridin]-5-ylmethyl)-6-(trifluoromethyl)nicotinamide”. Compounds with similar structures have been found to have various effects on cellular processes .
properties
IUPAC Name |
N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13F3N4O/c19-18(20,21)16-6-4-14(11-24-16)17(26)25-9-12-3-5-15(23-8-12)13-2-1-7-22-10-13/h1-8,10-11H,9H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEQUHERBWQQVSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC=C(C=C2)CNC(=O)C3=CN=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-([2,3'-bipyridin]-5-ylmethyl)-6-(trifluoromethyl)nicotinamide |
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